Cas no 496028-43-4 (4-Chloro-N,N-diethylphthalazin-1-amine)

• Product Name: 4-Chloro-N,N-diethylphthalazin-1-amine
• CAS No: 496028-43-4
• MF: C₁₂H₁₄ClN₃
• MW: 235.712661266327
• CID: 5039098
• Update Time: 2026-02-28

4-Chloro-N,N-diethylphthalazin-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N,N-diethylphthalazin-1-amine
• IFLab1_005031
• (4-chlorophthalazinyl)diethylamine
• HMS1426E15
• STL306154
• ST50051102
• 4-Chloro-N,N-diethylphthalazin-1-amine

• Inchi： 1S/C12H14ClN3/c1-3-16(4-2)12-10-8-6-5-7-9(10)11(13)14-15-12/h5-8H,3-4H2,1-2H3
• InChI Key： LYMKHIWSFUUPQZ-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=C(N=N1)N(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• XLogP3: 3.2
• Topological Polar Surface Area: 29

Additional information on 4-Chloro-N,N-diethylphthalazin-1-amine

Introduction to 4-Chloro-N,N-diethylphthalazin-1-amine (CAS No. 496028-43-4)

4-Chloro-N,N-diethylphthalazin-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 496028-43-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the phthalazine class of heterocyclic aromatic amine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent and ethylamino groups, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The synthesis and characterization of 4-Chloro-N,N-diethylphthalazin-1-amine involve meticulous attention to detail to ensure high purity and yield. The chloro group at the para position relative to the amine functionality enhances the electrophilicity of the aromatic ring, facilitating various coupling reactions commonly employed in medicinal chemistry. Additionally, the N,N-diethylamino moiety provides steric bulk and potential for hydrogen bonding interactions, which are critical for receptor binding affinity in drug design.

In recent years, there has been growing interest in phthalazine derivatives as potential pharmacological agents. These compounds have demonstrated promise in various preclinical studies due to their ability to interact with multiple biological targets. Specifically, 4-Chloro-N,N-diethylphthalazin-1-amine has been investigated for its potential role in modulating enzymatic pathways and signaling cascades associated with inflammation, neurodegeneration, and cancer. The chloro substituent not only influences electronic properties but also serves as a handle for further derivatization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

One of the most compelling aspects of 4-Chloro-N,N-diethylphthalazin-1-amine is its versatility in medicinal chemistry applications. Researchers have leveraged its scaffold to develop novel analogs with enhanced pharmacokinetic profiles and improved target specificity. For instance, modifications at the amino group or introduction of additional functional moieties have led to compounds with increased solubility and reduced toxicity. These advances underscore the importance of 4-Chloro-N,N-diethylphthalazin-1-amine as a building block in the quest for next-generation therapeutics.

The biological activity of 4-Chloro-N,N-diethylphthalazin-1-amine has been explored through both computational modeling and experimental validation. High-throughput screening (HTS) campaigns have identified derivatives with potent inhibitory effects on key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are central mediators of inflammatory responses. Furthermore, structural analogs have shown promise in preclinical models of neurodegenerative diseases by interacting with amyloid-beta plaques and tau protein aggregates.

From a synthetic chemistry perspective, 4-Chloro-N,N-diethylphthalazin-1-amine serves as an excellent precursor for constructing more complex molecular architectures. The phthalazine core can be functionalized at multiple positions, allowing for the creation of libraries of compounds with tailored biological activities. Advanced synthetic methodologies, including flow chemistry and microwave-assisted reactions, have been employed to streamline the preparation of these derivatives while maintaining high yields and purity.

The pharmacological potential of 4-Chloro-N,N-diethylphthalazin-1-amine extends beyond its role as a standalone therapeutic agent. It has been incorporated into combination therapies where its interactions with other bioactive molecules synergistically enhance therapeutic outcomes. Such combinatorial approaches are particularly relevant in oncology, where multi-target inhibition is often required to overcome drug resistance mechanisms.

In conclusion, 4-Chloro-N,N-diethylphthalazin-1-amine (CAS No. 496028-43-4) represents a fascinating compound with significant implications for pharmaceutical research and development. Its unique structural features, combined with its versatility in chemical modification and biological activity, position it as a cornerstone in the discovery of novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely that 4-Chloro-N,N-diethylphthalazin-1-amine will remain at the forefront of medicinal chemistry innovation.